Cas no 2137883-40-8 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid
• CAS No: 2137883-40-8
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 5825113
• PubChem ID: 165456423
• Update Time: 2025-10-28

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid
• EN300-740918
• 2137883-40-8

• Inchi： 1S/C24H22N2O5/c27-23(28)21-13-25-22(31-21)20-11-5-6-12-26(20)24(29)30-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,13,19-20H,5-6,11-12,14H2,(H,27,28)
• InChI Key： SKNKXLCLQKLYHS-UHFFFAOYSA-N
• SMILES： O(C(N1CCCCC1C1=NC=C(C(=O)O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid

Comprehensive Analysis of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid (CAS No. 2137883-40-8)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid (CAS No. 2137883-40-8) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected oxazole-piperidine carboxylic acid, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the Fmoc protecting group and the oxazole-piperidine scaffold, make it a versatile building block for drug discovery and medicinal chemistry applications.

The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide synthesis reagents" to identify high-quality intermediates like this compound. The presence of both the oxazole ring and piperidine moiety in its structure contributes to its potential biological activity, making it relevant to studies investigating "heterocyclic compounds in drug design" or "privileged scaffolds in medicinal chemistry".

From a synthetic chemistry perspective, this compound exemplifies the growing trend toward "multifunctional building blocks" that can streamline complex molecular assembly. The carboxylic acid functionality at the 5-position of the oxazole ring provides an excellent handle for further derivatization, while the Fmoc-protected amine on the piperidine nitrogen allows for controlled incorporation into peptide chains. These features align with current research priorities in "click chemistry applications" and "fragment-based drug discovery", as evidenced by frequent queries in scientific literature databases.

The physicochemical properties of CAS 2137883-40-8 make it particularly valuable in contemporary drug development. Its moderate polarity, conferred by both the oxazole heterocycle and carboxylic acid group, contributes to favorable solubility profiles in common organic solvents while maintaining compatibility with aqueous conditions during peptide coupling reactions. This balance addresses common challenges in "peptide solubility optimization" and "SPPS reaction conditions", topics that generate substantial discussion in pharmaceutical forums.

Quality control aspects of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid are crucial for researchers, as reflected in frequent searches for "HPLC purity standards" and "MS characterization of peptide intermediates". The compound typically requires rigorous analytical validation, including HPLC-UV analysis and mass spectrometric confirmation, to ensure its suitability for sensitive synthetic applications. These quality parameters directly impact research outcomes in areas like "high-throughput peptide synthesis" and "combinatorial chemistry libraries".

Storage and handling recommendations for this compound follow standard protocols for Fmoc-protected derivatives, with emphasis on protection from moisture and light. Such precautions align with best practices for "handling sensitive reagents" and "long-term storage of synthetic intermediates", common concerns among laboratory technicians and research chemists. The compound's stability profile makes it suitable for international shipping, addressing queries about "global chemical sourcing" in the pharmaceutical supply chain.

In conclusion, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-2-yl)-1,3-oxazole-5-carboxylic acid represents a sophisticated tool in modern synthetic chemistry, bridging the gap between traditional peptide synthesis and innovative drug discovery approaches. Its structural complexity and functional versatility respond to current demands in "rational drug design" and "targeted molecular therapeutics", positioning it as a valuable asset in both academic and industrial research settings.